![molecular formula C19H22N2O7S B3899400 4-[(3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid](/img/structure/B3899400.png)
4-[(3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid
Overview
Description
4-[(3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid, commonly known as BIS-TRIS propane, is a chemical compound that is widely used in scientific research. It is a zwitterionic buffer that is commonly used in biochemistry and molecular biology experiments. BIS-TRIS propane is known for its ability to maintain a stable pH in a variety of experimental conditions.
Mechanism of Action
BIS-TRIS propane works by accepting or donating protons to maintain a stable pH in a solution. It has a pKa of 7.2, which makes it an effective buffer in the physiological pH range. BIS-TRIS propane is also known for its low ionic strength, which makes it a suitable buffer for experiments that require low salt concentrations.
Biochemical and physiological effects:
BIS-TRIS propane has no known biochemical or physiological effects on living organisms. It is a synthetic chemical compound that is used solely for scientific research purposes.
Advantages and Limitations for Lab Experiments
One of the main advantages of BIS-TRIS propane is its ability to maintain a stable pH in a variety of experimental conditions. It is also relatively easy to synthesize and is readily available in most scientific research supply stores. However, BIS-TRIS propane has some limitations in lab experiments. It has a relatively narrow pH range and is not suitable for experiments that require a broad pH range. BIS-TRIS propane is also not suitable for experiments that require high salt concentrations.
Future Directions
There are several future directions for the use of BIS-TRIS propane in scientific research. One potential area of research is the development of new synthetic methods for BIS-TRIS propane that are more efficient and cost-effective. Another potential area of research is the development of new applications for BIS-TRIS propane in biochemical and molecular biology experiments. Finally, future research could focus on the development of new buffer systems that incorporate BIS-TRIS propane and other synthetic compounds to create more effective and versatile buffer systems for scientific research.
Scientific Research Applications
BIS-TRIS propane is commonly used as a buffer in biochemical and molecular biology experiments. It is particularly useful in experiments that involve proteins, enzymes, and nucleic acids. BIS-TRIS propane is known for its ability to maintain a stable pH in a variety of experimental conditions, making it an ideal buffer for experiments that require precise pH control. It is also commonly used in electrophoresis, protein crystallization, and enzyme assays.
properties
IUPAC Name |
4-[[3-[bis(2-hydroxyethyl)sulfamoyl]-4-methylbenzoyl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O7S/c1-13-2-3-15(12-17(13)29(27,28)21(8-10-22)9-11-23)18(24)20-16-6-4-14(5-7-16)19(25)26/h2-7,12,22-23H,8-11H2,1H3,(H,20,24)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZTJWBDBHIAPTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)S(=O)(=O)N(CCO)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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